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Compound of Interest

Compound Name: 4,4'-Azoxyanisole

Cat. No.: B074886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for the

handling of 4,4'-Azoxyanisole (CAS No. 1562-94-3). The information is compiled from various

safety data sheets and chemical databases to ensure a thorough understanding of the potential

hazards and the necessary precautions.

Chemical and Physical Properties
4,4'-Azoxyanisole is a bright yellow crystalline powder.[1] It is important to be aware of its

physical and chemical properties to handle it safely.
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Property Value

Synonyms
Diazene, Bis(4-Methoxyphenyl)-, 1-Oxide; 4,4'-

Dimethoxyazoxybenzene[1]

Molecular Formula C14H14N2O3[1]

Molecular Weight 258.27 g/mol [1]

Appearance Bright yellow crystalline powder[1]

Odor Odorless[1]

Melting Point 117-119 °C[2][3]

Boiling Point 401.53 °C (estimate)[2][4]

Flash Point 206.6 °C[2]

Solubility Insoluble in water[1][3]

Density 1.14 g/cm³[2]

Hazard Identification and Toxicological Information
4,4'-Azoxyanisole is classified as a flammable solid and is harmful if swallowed, inhaled, or

absorbed through the skin.[1] It may cause irritation to the eyes, skin, respiratory tract, and

digestive tract.[1] The toxicological properties of this material have not been fully investigated.

[1]

Emergency Overview:

Warning! Flammable solid.[1]

Harmful if swallowed, inhaled, or absorbed through the skin.[1]

May cause eye and skin irritation.[1]

May cause respiratory and digestive tract irritation.[1]

Potential Health Effects:
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Eye Contact: May cause eye irritation.[1]

Skin Contact: May cause skin irritation. Harmful if absorbed through the skin.[1]

Ingestion: Harmful if swallowed. May cause irritation of the digestive tract, nausea, vomiting,

and abdominal pain.[1]

Inhalation: Harmful if inhaled. May cause respiratory tract irritation.[1]

Chronic Effects: No information found.[1]

Quantitative Toxicity Data
Specific quantitative toxicity data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 4,4'-Azoxyanisole are not readily available in the public domain.

Multiple safety data sheets indicate that the toxicological properties have not been fully

investigated.[1]

Toxicity Data Value Species Route

LD50 Not available - Oral

LD50 Not available - Dermal

LC50 Not available - Inhalation

Experimental Protocols for Toxicity Testing
While specific studies on 4,4'-Azoxyanisole are not detailed in the available literature, the

following are summaries of standard OECD (Organisation for Economic Co-operation and

Development) guidelines for assessing the toxicity of chemical substances. These protocols

would be the basis for any formal toxicological evaluation.

Acute Oral Toxicity (Based on OECD Guideline 401)
This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Animal Selection: Healthy, young adult rats are typically used.[5]
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Housing and Fasting: Animals are housed in suitable cages and fasted overnight before

administration of the test substance.[5]

Dose Administration: The test substance is administered in a single dose by gavage.[5] If a

single dose is not possible, it can be given in smaller fractions over a period not exceeding

24 hours.[5]

Observation Period: Animals are observed for at least 14 days. All signs of toxicity, including

changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory,

autonomic and central nervous system, and somatomotor activity and behavior patterns are

recorded.

Data Analysis: The LD50 is calculated from the number of animal deaths within the

observation period.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Animal Selection: Healthy, young adult albino rabbits are used.

Test Area Preparation: The fur on the animal's back is clipped approximately 24 hours before

the test.

Application: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test substance is

applied to a small area of the skin and covered with a gauze patch.[6]

Exposure Period: The exposure period is typically 4 hours.[6]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. The observation period may extend up to 14 days to

assess the reversibility of any effects.[6]

Scoring: The severity of the skin reactions is scored and recorded.
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Animal Selection: Healthy, adult albino rabbits are used.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye of each animal.[2] The other eye remains untreated and serves as a control.[2]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[2] The

cornea, iris, and conjunctivae are evaluated for any lesions.

Scoring: The severity of ocular reactions is scored and recorded. The reversibility of any

lesions is also assessed.[2]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety in

the laboratory.

Handling:

Wash hands thoroughly after handling.[1]

Use with adequate ventilation.[1]

Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Keep container tightly closed.[1]

Keep away from heat, sparks, and flame.[1]

Storage:

Store in a tightly closed container.[1]
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Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep away from sources of ignition.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure to

4,4'-Azoxyanisole.

Control Measure Recommendation

Engineering Controls
Use in a well-ventilated area. A fume hood is

recommended.

Eye/Face Protection Wear appropriate chemical safety goggles.[1]

Skin Protection
Wear appropriate protective gloves and a lab

coat.[1]

Respiratory Protection
A NIOSH-approved respirator should be worn if

dust is generated.[1]

First Aid and Emergency Procedures
In case of exposure or emergency, follow these first aid measures and seek medical attention.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing.

[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[1]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment.

Spill Cleanup: Vacuum or sweep up the material and place it into a suitable disposal

container.[1] Avoid generating dust.[1] Remove all sources of ignition.[1]

Visualized Safety Workflows
The following diagrams illustrate key safety procedures for handling 4,4'-Azoxyanisole.
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Accidental Spill of 4,4'-Azoxyanisole

Spill Occurs Evacuate immediate area Don appropriate PPE
(gloves, goggles, respirator) Ensure adequate ventilation Remove all ignition sources Contain the spill Clean up with absorbent material

or sweep up carefully
Place in a sealed container

for hazardous waste disposal Decontaminate the area Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of 4,4'-Azoxyanisole.

First Aid for 4,4'-Azoxyanisole Exposure

Exposure Occurs

Identify Route of Exposure

Skin Contact

 Skin

Eye Contact

 Eye

Inhalation

 Inhalation

Ingestion

 Ingestion

Remove contaminated clothing.
Flush skin with water for 15 min. Flush eyes with water for 15 min. Move to fresh air.

Provide oxygen or artificial respiration if needed.
Do NOT induce vomiting.

Rinse mouth and drink water/milk if conscious.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first aid following exposure to 4,4'-Azoxyanisole.
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Safe Handling and Storage Logic

Prepare to handle
4,4'-Azoxyanisole

Is appropriate PPE available?

Obtain necessary PPE

No

Is ventilation adequate?

Yes

Use a fume hood

No

Proceed with handling

Yes

Store in a cool, dry, well-ventilated area
away from ignition sources

Task Complete

Click to download full resolution via product page

Caption: Logical steps for the safe handling and storage of 4,4'-Azoxyanisole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b074886?utm_src=pdf-body-img
https://www.benchchem.com/product/b074886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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